3-(1-Aminoethyl)-1-methylpyrrolidin-3-ol

Specification

• Molecular Formula: C7H16N2O
• Molecular Weight: 144.21 g/mol
• IUPAC Name: 3-(1-aminoethyl)-1-methylpyrrolidin-3-ol
• Standard InChI: InChI=1S/C7H16N2O/c1-6(8)7(10)3-4-9(2)5-7/h6,10H,3-5,8H2,1-2H3
• Standard InChI Key: XGFIRCNUIUDGOB-UHFFFAOYSA-N
• Canonical SMILES: CC(C1(CCN(C1)C)O)N

Introduction

3-(1-Aminoethyl)-1-methylpyrrolidin-3-ol is a pyrrolidine derivative with a molecular formula of C₇H₁₆N₂O. This compound features a five-membered nitrogen-containing ring, a methyl group, and an aminoethyl group attached to the pyrrolidine ring, along with a hydroxyl group (-OH). The unique substitution pattern of this compound contributes to its distinct chemical and biological properties.

Synthesis Methods

Several synthesis methods have been developed for 3-(1-Aminoethyl)-1-methylpyrrolidin-3-ol, often requiring precise control of reaction conditions to achieve high yields and purity. Common reagents used include oxidizing agents like potassium permanganate and reducing agents such as sodium borohydride.

Biological Activity

Research indicates that 3-(1-Aminoethyl)-1-methylpyrrolidin-3-ol exhibits significant biological activity, particularly in the central nervous system. It has been studied for its potential neuroprotective effects and its ability to modulate neurotransmitter systems. The presence of both amino and hydroxyl groups contributes to its interaction with various receptors, potentially influencing mood regulation and cognitive functions.

Applications

3-(1-Aminoethyl)-1-methylpyrrolidin-3-ol has several applications, particularly in pharmaceuticals and biochemistry. Its ability to influence receptor activity makes it a candidate for further research into its therapeutic potential.

Comparison with Similar Compounds

Compound Name	Structural Features	Unique Aspects
1-Methylpyrrolidin-3-amino	Contains an amino group at position three	Different biological properties compared to 3-(1-Aminoethyl)-1-methylpyrrolidin-3-ol
3-Hydroxypyrrolidine	Hydroxyl group at position three	Potentially different pharmacological effects
2-Aminoethylpyrrolidine	Amino group at position two	Distinct reactivity due to different substitution
N-Methylpyrrolidine	Methyl substitution at nitrogen	Affects solubility and reactivity
1-Methyl-3-pyrrolidinol	Hydroxyl group at position three	Known for skin and eye irritation properties

Safety and Handling

While specific safety data for 3-(1-Aminoethyl)-1-methylpyrrolidin-3-ol is limited, compounds with similar structures, such as 1-Methyl-3-pyrrolidinol, are known to cause skin irritation, serious eye irritation, and respiratory tract irritation. Therefore, handling should be done with caution, using appropriate protective equipment.